(-)-Isomenthone

• CAS: 18309-28-9
• Synonyms: (-)-Isomenthone; (1S,4S)-Isomenthone; l-Isomenthone; (1S,4S)-(-)-p-Menthan-3-one; (2S-cis)-5-Methyl-2-(1-methylethyl)-cyclohexanone
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• SMILES: CC1CCC(C(=O)C1)C(C)C
• InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1
• InChIKey: NFLGAXVYCFJBMK-IUCAKERBSA-N

(-)-Isomenthone (CAS 18309-28-9), also designated (1S,4S)-p-menthan-3-one or L-isomenthone, is a chiral monoterpenoid ketone with the molecular formula C₁₀H₁₈O and a molecular weight of 154.25 g/mol. It exists as one of four stereoisomeric forms within the menthone/isomenthone diastereomeric system, specifically the (2S,5S)-cis configured enantiomer of isomenthone.

(-)-Isomenthone CAS 18309-28-9: Chemical Identity and Baseline Characteristics for Procurement Decision-Making

(-)-Isomenthone (CAS 18309-28-9), also designated (1S,4S)-p-menthan-3-one or L-isomenthone, is a chiral monoterpenoid ketone with the molecular formula C₁₀H₁₈O and a molecular weight of 154.25 g/mol [1]. It exists as one of four stereoisomeric forms within the menthone/isomenthone diastereomeric system, specifically the (2S,5S)-cis configured enantiomer of isomenthone [2]. This compound occurs naturally as a volatile constituent in essential oils of various Mentha species, including peppermint (Mentha piperita), cornmint (Mentha arvensis), and spearmint, as well as in Pelargonium (geranium) oils [3]. Physical properties include a density range of 0.895–0.925 g/cm³ at 20–25°C, a boiling point of approximately 207°C, and limited solubility in aqueous media with slight solubility in chloroform and methanol [4]. (-)-Isomenthone is structurally and functionally distinct from its diastereomer (-)-menthone and its enantiomer (+)-isomenthone, with stereochemical configuration directly impacting sensory perception, chromatographic behavior, and suitability for applications requiring defined chiral purity [5].

• [1] KEGG Compound Database. C17125: (-)-Isomenthone. Available at: https://www.kegg.jp/entry/C17125 (Accessed 2026). View Source
• [2] RGD Ontology Report. (-)-Isomenthone. Rat Genome Database. Definition: An isomenthone that has formula C10H18O. Synonyms: (1S,4S)-p-menthan-3-one; (2S,5S)-2-isopropyl-5-methylcyclohexanone. CAS: 18309-28-9. View Source
• [3] Phytochemical Database. Isomenthone, (+/-)-. NCBS Research. Description: Isolated from oils of Mentha arvensis, Mentha pulegium, Hedeoma pulegioides and others. (-)-Isomenthone is found in cornmint, spearmint, and herbs and spices. View Source
• [4] The Good Scents Company. (-)-Isomenthone (CAS 18309-28-9) Technical Data Sheet. Physical Properties: Appearance: colorless clear liquid; Density: 0.89500 to 0.92500 @ 25.00 °C; Molecular Weight: 154.25266; Formula: C10H18O. View Source
• [5] Wikipedia. Menthone (including Isomenthone section). Four stereoisomers exist: menthones (minty odor) and isomenthones (slightly musty odor). CAS 18309-28-9 corresponds to L-isomenthone. View Source

Why Generic Substitution of (-)-Isomenthone CAS 18309-28-9 with Alternative Menthone Stereoisomers Fails in Critical Applications

Substituting (-)-isomenthone (CAS 18309-28-9) with alternative menthone/isomenthone stereoisomers or unspecified isomeric mixtures introduces material risk in applications where stereochemical identity governs functional performance. The four stereoisomers of the menthone/isomenthone system—(1R,4S)-(-)-menthone, (1S,4R)-(+)-menthone, (1R,4R)-(+)-isomenthone, and (1S,4S)-(-)-isomenthone—exhibit distinct sensory profiles, chromatographic retention behaviors, and enantiomeric distribution patterns in natural and synthetic sources [1]. Notably, the menthone and isomenthone diastereomers readily undergo chemical interconversion, meaning that unpurified or improperly stored material may contain variable isomeric ratios that compromise reproducibility [2]. In commercial geranium oils and authentic Mentha-derived products, (-)-isomenthone is consistently detected with high enantiomeric purity as the (1S,4S) configuration, whereas racemic or mixed stereoisomer preparations would lack the specific chiral signature required for origin authentication, fragrance fidelity, and analytical method validation [3]. Procurement of CAS 18309-28-9 specifically ensures a defined (2S,5S)-cis stereoisomer with predictable sensory and analytical properties, rather than an undefined isomenthone or menthone mixture that may exhibit divergent odor character, variable biological activity, and inconsistent instrumental response [4].

• [1] Ravid, U., Putievsky, E., & Katzir, I. (1994). Chiral GC analysis of menthone and isomenthone with high enantiomeric purities in laboratory-made and commercial essential oils. Flavour and Fragrance Journal, 9(3), 139-142. DOI: 10.1002/ffj.2730090310. View Source
• [2] ChemicalBook. Menthone Technical Profile. The menthones are colorless liquids that possess a typically minty odor; the odor of isomenthone is slightly musty. They have a strong tendency to interconvert and are, therefore, difficult to obtain in high purity. View Source
• [3] Kreis, P., & Mosandl, A. (1993). Chiral compounds of essential oils. Part XIII. Simultaneous chirality evaluation of geranium oil constituents. Flavour and Fragrance Journal, 8, 161-168. View Source
• [4] NIST Chemistry WebBook. Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2S-cis)-. CAS Registry Number: 18309-28-9. Other names: p-Menthan-3-one, (1S,4S)-(-)-; L-Isomenthone; Isomenthone, (-)-. View Source

Product-Specific Quantitative Evidence Guide: Differentiating (-)-Isomenthone CAS 18309-28-9 from Stereoisomeric Analogs

Enantiomeric Purity in Authentic Natural Oils: (-)-Isomenthone as a Chiral Authenticity Marker

In authentic geranium oils (Pelargonium spp.) and various Mentha-derived essential oils, (-)-isomenthone (1S,4S configuration) is detected with high to complete enantiomeric purity, distinguishing natural authentic material from synthetic or adulterated sources that would contain racemic or opposite-enantiomer mixtures [1]. Chiral GC analysis using an octakis-(3-O-butyryl-2,6-di-O-pentyl)-α-cyclodextrin stationary phase enables direct separation of all four menthone/isomenthone stereoisomers, revealing that commercial geranium oils contain (-)-isomenthone with high enantiomeric purity, whereas (+)-isomenthone is the dominant enantiomer found in Mentha species oils [2].

Evidence Dimension	Enantiomeric purity in authentic essential oils (chiral GC resolution)
Target Compound Data	(-)-Isomenthone (1S,4S) detected with high enantiomeric purity in commercial and freshly distilled geranium oils
Comparator Or Baseline	(+)-Isomenthone (1R,4R) detected as the dominant enantiomer in Mentha species oils; racemic mixtures absent in authentic natural material
Quantified Difference	Complete enantiomeric separation achieved; natural (-)-isomenthone exhibits negligible contamination by (+)-isomenthone enantiomer in geranium oils
Conditions	Chiral GC with octakis-(3-O-butyryl-2,6-di-O-pentyl)-α-cyclodextrin phase; Flavour and Fragrance Journal, 1994

Why This Matters

Procurement of stereochemically defined (-)-isomenthone (CAS 18309-28-9) is essential for essential oil authenticity testing and origin verification applications where the presence of the incorrect enantiomer signals adulteration.

• [1] Ravid, U., Putievsky, E., & Katzir, I. (1994). Chiral GC analysis of menthone and isomenthone with high enantiomeric purities in laboratory-made and commercial essential oils. Flavour and Fragrance Journal, 9(3), 139-142. DOI: 10.1002/ffj.2730090310. View Source
• [2] Kreis, P., & Mosandl, A. (1993). Chiral compounds of essential oils. Part XIII. Simultaneous chirality evaluation of geranium oil constituents. Flavour and Fragrance Journal, 8, 161-168. View Source

Sensory Differentiation: (-)-Isomenthone Odor Character vs. (-)-Menthone

The sensory profile of (-)-isomenthone differs qualitatively from that of (-)-menthone in a manner directly relevant to fragrance and flavor formulation. While (-)-menthone (L-menthone) is characterized by an intensely minty, clean aroma, isomenthone exhibits a distinctly 'musty' or 'green' odor note that is perceptibly different from the typical peppermint character of menthone [1]. This odor difference serves as a significant distinguishing marker in the quality control of Mentha and Pelargonium essential oils [2].

Evidence Dimension	Organoleptic odor character
Target Compound Data	(-)-Isomenthone: slightly musty odor; green note
Comparator Or Baseline	(-)-Menthone (L-menthone): intensely minty clean aroma; peppermint-like but harsher
Quantified Difference	Qualitative odor distinction (musty/green vs. clean minty); no odor threshold numerical comparison identified
Conditions	Sensory evaluation of pure stereoisomers (qualitative odor description)

Why This Matters

In fragrance and flavor procurement, the specific odor character of (-)-isomenthone must be intentionally selected or avoided; generic 'menthone/isomenthone mixture' products cannot guarantee the desired sensory outcome.

• [1] Wikipedia. Menthone (including Isomenthone section). Pure l-menthone has an intensely minty clean aroma. By contrast, d-isomenthone has a 'green' note, increasing levels of which are perceived to detract from the odor quality of l-menthone. View Source
• [2] Kreis, P., & Mosandl, A. (1993). Chiral compounds of essential oils. Part XIII. Simultaneous chirality evaluation of geranium oil constituents. Flavour and Fragrance Journal, 8, 161-168. Menthone, possessing an odor reminiscent of peppermint but harsher, and isomenthone, with its slightly musty odor, are significant distinguishing marks in quality control of Mentha and Pelargonium oils. View Source

Biosynthetic Ratio and Heritability: (-)-Menthone vs. (+)-Isomenthone Ratio as Genetic Marker

In Mentha species breeding and chemotype characterization, the ratio of (-)-menthone to (+)-isomenthone is a genetically determined trait with demonstrated heritability. Crosses using a true-breeding high-menthone plant containing 80% menthone and 3.2% isomenthone produced a 1:1 phenotypic ratio in progeny, as confirmed by gas-liquid chromatography (GLC) analysis and herbage odor evaluation [1]. This indicates that the relative abundance of these stereoisomers is under discrete genetic control rather than being environmentally variable or stochastic.

Evidence Dimension	Relative abundance ratio in Mentha chemotypes
Target Compound Data	High-menthone chemotype: isomenthone content = 3.2% (as comparator to menthone)
Comparator Or Baseline	High-menthone chemotype: menthone content = 80%
Quantified Difference	Menthone:isomenthone ratio of approximately 25:1 in the high-menthone parental chemotype; 1:1 phenotypic segregation in progeny
Conditions	GLC analysis of Mentha species essential oils; genetic crossing study

Why This Matters

For researchers investigating Mentha chemotype inheritance or conducting quality control of mint oils, the specific isomenthone content and its ratio to menthone serve as quantifiable genetic markers, requiring accurate reference standards of defined stereoisomers.

• [1] Murray, M. J., Lincoln, D. E., & Hefendehl, F. W. (2001). Chemogenetic evidence supporting multiple allele control of the biosynthesis of (−)-menthone and (+)-isomenthone stereoisomers in Mentha species. Phytochemistry, 56(5), 437-442. Crosses with a true breeding high menthone plant having 80% menthone and 3.2% isomenthone gave a 1:1 ratio of the parental phenotypes by GLC analyses and herbage odor. View Source

Optimal Application Scenarios for (-)-Isomenthone CAS 18309-28-9 Based on Verified Differential Evidence

Chiral Reference Standard for Essential Oil Authenticity Testing

(-)-Isomenthone (CAS 18309-28-9) serves as an essential chiral reference standard in enantioselective gas chromatography methods designed to authenticate geranium and Mentha essential oils. The compound's well-defined (1S,4S) configuration and its detection with high enantiomeric purity in authentic natural oils—contrasting with the opposite enantiomer distribution in different botanical sources—enables its use as a marker for origin verification and adulteration detection . Laboratories performing quality control of commercial essential oils require stereochemically pure (-)-isomenthone to establish retention time references and enantiomeric ratio benchmarks in chiral GC-MS/MS workflows.

Sensory Reference for Fragrance and Flavor Formulation Quality Control

In fragrance and flavor formulation, (-)-isomenthone provides a defined sensory reference for the characteristic 'musty' or 'green' note that distinguishes isomenthone from the clean minty odor of menthone . This distinction is critical for quality control of mint-derived flavor ingredients and geranium-based fragrance compositions where elevated isomenthone levels are perceived as detracting from odor quality . Procurement of stereochemically specified (-)-isomenthone ensures that sensory evaluations and formulation adjustments are based on a consistent, well-characterized material rather than variable isomeric mixtures.

Plant Genetics and Chemotype Characterization in Mentha Breeding Programs

(-)-Isomenthone serves as a quantifiable analytical marker in Mentha breeding programs investigating the genetic control of monoterpenoid biosynthesis. The demonstrated heritability of the menthone-to-isomenthone ratio in Mentha species, with discrete 1:1 phenotypic segregation in genetic crosses, requires accurate quantification of both stereoisomers to characterize chemotypes and select for desired essential oil profiles . The availability of pure (-)-isomenthone reference material enables reliable GLC quantification in progeny screening and chemotype classification studies.

Enzymatic and Biosynthetic Pathway Studies Involving Monoterpene Ketone Reductases

(-)-Isomenthone has documented utility in biological studies involving cDNA cloning, heterologous expression in Escherichia coli, and the investigation of enone reductases capable of reducing monoterpenoid ketones . The compound's defined stereochemistry makes it a suitable substrate for studying the stereospecificity of reductases from plant sources such as Nicotiana tabacum, where the stereochemical outcome of ketone reduction is mechanistically informative. Stereochemically pure (-)-isomenthone ensures that observed enzymatic conversion products reflect genuine stereospecificity rather than artifacts arising from mixed-isomer starting materials.